Cas no 13023-00-2 (Butanoic acid,2,2-dichloro-)
Butanoic acid,2,2-dichloro- structure
Product Name:Butanoic acid,2,2-dichloro-
CAS No:13023-00-2
MF:C4H6Cl2O2
MW:156.99523973465
CID:197989
PubChem ID:17290
Update Time:2025-04-19
Butanoic acid,2,2-dichloro- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,2,2-dichloro-
- 2,2-dichlorobutanoic acid
- 2,2-Dichlorobutyric acid
- OBLYWUBMZGHQDN-UHFFFAOYSA-N
- 7KMA34C9N2
- Butanoic acid, 2,2-dichloro-
- 2,2-Dichlorobutanoic acid #
- 13023-00-2
- DTXSID8021567
- Butyric acid, 2,2-dichloro-
- SCHEMBL1708069
- NS00123964
- J-800328
-
- Inchi: 1S/C4H6Cl2O2/c1-2-4(5,6)3(7)8/h2H2,1H3,(H,7,8)
- InChI Key: OBLYWUBMZGHQDN-UHFFFAOYSA-N
- SMILES: ClC(C(=O)O)(CC)Cl
Computed Properties
- Exact Mass: 155.97458
- Monoisotopic Mass: 155.974485
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 100
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 1.9
Experimental Properties
- Density: 1.3890
- Boiling Point: 218.43°C (rough estimate)
- Flash Point: 85.7°C
- Refractive Index: 1.4456 (estimate)
- PSA: 37.3
Butanoic acid,2,2-dichloro- Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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